Cas no 2229318-01-6 (4-chloro-2-(2-hydroxy-2-methylpropyl)phenol)

• Product Name: 4-chloro-2-(2-hydroxy-2-methylpropyl)phenol
• CAS No: 2229318-01-6
• MF: C₁₀H₁₃ClO₂
• MW: 200.662022352219
• CID: 6369475
• PubChem ID: 165883020
• Update Time: 2025-10-31

4-chloro-2-(2-hydroxy-2-methylpropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(2-hydroxy-2-methylpropyl)phenol
• EN300-1986482
• 2229318-01-6

• Inchi： 1S/C10H13ClO2/c1-10(2,13)6-7-5-8(11)3-4-9(7)12/h3-5,12-13H,6H2,1-2H3
• InChI Key： VDQZLKSYJWJVHH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CC(C)(C)O)O

Computed Properties

• Exact Mass: 200.0604073g/mol
• Monoisotopic Mass: 200.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-chloro-2-(2-hydroxy-2-methylpropyl)phenol

Introduction to 4-chloro-2-(2-hydroxy-2-methylpropyl)phenol (CAS No. 2229318-01-6)

4-chloro-2-(2-hydroxy-2-methylpropyl)phenol, identified by its CAS number 2229318-01-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its chlorophenolic structure and hydroxymethyl branched side chain, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both a chloro substituent and a hydroxyl group on a phenolic ring imparts unique reactivity, making it a valuable intermediate in synthetic chemistry.

The structural features of 4-chloro-2-(2-hydroxy-2-methylpropyl)phenol contribute to its versatility in chemical transformations. The chloro group at the para position relative to the hydroxyl group enhances electrophilic aromatic substitution reactions, while the branched hydroxymethyl side chain provides steric and electronic modulation. Such characteristics are particularly useful in designing molecules with tailored biological activities. Recent advances in medicinal chemistry have highlighted the importance of such structural motifs in developing compounds with enhanced pharmacokinetic properties and reduced toxicity.

In the realm of drug discovery, 4-chloro-2-(2-hydroxy-2-methylpropyl)phenol has been explored as a precursor for synthesizing bioactive molecules. Its phenolic core is a common scaffold in natural products and pharmaceuticals, known for its ability to interact with biological targets such as enzymes and receptors. The hydroxyl and chloro functionalities allow for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead structures for treating various diseases, including inflammatory disorders and infectious diseases.

Recent studies have demonstrated the compound's utility in designing molecules with antimicrobial properties. The combination of a phenolic ring and a hydroxymethyl group mimics natural products that exhibit potent biological activity. For instance, derivatives of this compound have shown promising results in inhibiting bacterial enzymes involved in pathogenic processes. The chloro substituent further enhances binding affinity by participating in hydrogen bonding or π-stacking interactions with biological targets. Such findings underscore the importance of 4-chloro-2-(2-hydroxy-2-methylpropyl)phenol as a building block in synthetic biology.

The synthesis of 4-chloro-2-(2-hydroxy-2-methylpropyl)phenol involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include chlorination of a phenol derivative followed by selective alkylation with isobutylene under controlled conditions. Advanced techniques such as flow chemistry have been employed to optimize yield and purity, ensuring scalability for industrial applications. These synthetic strategies align with current trends toward sustainable and efficient chemical processes, reducing waste and energy consumption.

The pharmacological profile of 4-chloro-2-(2-hydroxy-2-methylpropyl)phenol has been investigated through both computational modeling and experimental validation. Molecular docking studies suggest that this compound can interact with various protein targets, including kinases and transcription factors, which are critical in signal transduction pathways. Preliminary in vitro assays have revealed moderate activity against certain enzymes associated with inflammation, indicating potential therapeutic benefits. Further research is warranted to elucidate its mechanism of action and optimize its pharmacological properties.

The safety profile of 4-chloro-2-(2-hydroxy-2-methylpropyl)phenol is another area of active investigation. Toxicological studies have been conducted to assess its acute and chronic effects on mammalian cells. Results suggest that the compound exhibits low toxicity at therapeutic doses but may require further evaluation for long-term exposure scenarios. Understanding its metabolic pathways and potential side effects is crucial for translating preclinical findings into clinical applications. Collaborative efforts between chemists, biologists, and clinicians are essential to ensure the safe development of novel therapeutics.

The future directions for research on 4-chloro-2-(2-hydroxy-2-methylpropyl)phenol include exploring its role in drug development pipelines. By leveraging computational chemistry tools, researchers can predict new derivatives with improved efficacy and selectivity. Additionally, green chemistry principles can be applied to refine synthetic routes, making the production process more environmentally friendly. As interest in targeted therapies grows, compounds like 4-chloro-2-(2-hydroxy-2-methylpropyl)phenol are likely to play a pivotal role in addressing unmet medical needs.

In conclusion,4-chloro-2-(2-hydroxy-2-methylpropyl)phenol (CAS No. 2229318-01-6) represents a promising candidate for pharmaceutical innovation due to its unique structural features and potential biological activities。 Its role as an intermediate in synthetic chemistry underscores its importance in drug discovery efforts。 With ongoing research focused on optimizing its pharmacological properties and ensuring safety， this compound holds significant promise for future therapeutic applications。 As advancements continue， it will be fascinating to observe how it contributes to advancements in medicine。